N-(2,3-dimethylphenyl)-2,4,5-trimethylfuran-3-carboxamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2,4,5-trimethylfuran-3-carboxamide
• InChI: InChI=1S/C16H19NO2/c1-9-7-6-8-14(10(9)2)17-16(18)15-11(3)12(4)19-13(15)5/h6-8H,1-5H3,(H,17,18)
• InChI Key: QZFAZXXNJRDEQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=C(OC(=C2C)C)C)C
• Molecular Formula: C16H19NO2
• Molecular Weight: 257.33 g/mol

Description

N-(2,3-dimethylphenyl)-2,4,5-trimethylfuran-3-carboxamide, also known as DMPT, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. DMPT is a white crystalline powder that is soluble in water and has a molecular weight of 241.32 g/mol.

Mechanism of Action

N-(2,3-dimethylphenyl)-2,4,5-trimethylfuran-3-carboxamide is believed to exert its effects through the activation of the hypothalamic-pituitary-gonadal axis, which regulates the production of growth hormone and gonadotropin-releasing hormone. N-(2,3-dimethylphenyl)-2,4,5-trimethylfuran-3-carboxamide has been shown to increase the expression of genes involved in growth hormone synthesis and secretion, leading to increased growth performance in animals. In plants, N-(2,3-dimethylphenyl)-2,4,5-trimethylfuran-3-carboxamide has been shown to enhance the expression of genes involved in stress tolerance and nutrient uptake, leading to improved crop yield.
Biochemical and Physiological Effects:
N-(2,3-dimethylphenyl)-2,4,5-trimethylfuran-3-carboxamide has been shown to have several biochemical and physiological effects in animals and plants. In animals, N-(2,3-dimethylphenyl)-2,4,5-trimethylfuran-3-carboxamide has been shown to increase growth hormone levels, improve feed intake and utilization, and enhance immune function. In plants, N-(2,3-dimethylphenyl)-2,4,5-trimethylfuran-3-carboxamide has been shown to enhance nutrient uptake, improve stress tolerance, and increase chlorophyll content.

Advantages and Limitations for Lab Experiments

N-(2,3-dimethylphenyl)-2,4,5-trimethylfuran-3-carboxamide has several advantages for lab experiments, including its cost-effectiveness, ease of synthesis, and potential applications in various fields. However, N-(2,3-dimethylphenyl)-2,4,5-trimethylfuran-3-carboxamide has some limitations, including its potential toxicity at high doses and the need for further research to fully understand its mechanisms of action.

Future Directions

There are several future directions for research on N-(2,3-dimethylphenyl)-2,4,5-trimethylfuran-3-carboxamide, including its potential applications in human health, its effects on the gut microbiome, and its interactions with other compounds. Further research is needed to fully understand the mechanisms of action of N-(2,3-dimethylphenyl)-2,4,5-trimethylfuran-3-carboxamide and its potential applications in various fields.
In conclusion, N-(2,3-dimethylphenyl)-2,4,5-trimethylfuran-3-carboxamide is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. N-(2,3-dimethylphenyl)-2,4,5-trimethylfuran-3-carboxamide has been extensively studied for its effects on growth performance, feed utilization, and stress tolerance in animals and plants. N-(2,3-dimethylphenyl)-2,4,5-trimethylfuran-3-carboxamide has several advantages for lab experiments, including its cost-effectiveness and ease of synthesis, but further research is needed to fully understand its mechanisms of action and potential applications.

Synthesis Methods

N-(2,3-dimethylphenyl)-2,4,5-trimethylfuran-3-carboxamide is synthesized using a multi-step process that involves the reaction of 2,3-dimethylphenylamine with furfural in the presence of an acid catalyst to form N-(2,3-dimethylphenyl)-2-furylamine. The resulting compound is then subjected to a series of reactions, including acylation and cyclization, to form N-(2,3-dimethylphenyl)-2,4,5-trimethylfuran-3-carboxamide. The synthesis method is relatively simple and cost-effective, making N-(2,3-dimethylphenyl)-2,4,5-trimethylfuran-3-carboxamide a viable option for scientific research.

Scientific Research Applications

N-(2,3-dimethylphenyl)-2,4,5-trimethylfuran-3-carboxamide has been extensively studied for its potential applications in various fields, including aquaculture, animal husbandry, and plant growth regulation. In aquaculture, N-(2,3-dimethylphenyl)-2,4,5-trimethylfuran-3-carboxamide has been shown to improve feed intake, growth performance, and immunity in fish and shrimp. In animal husbandry, N-(2,3-dimethylphenyl)-2,4,5-trimethylfuran-3-carboxamide has been used as a feed additive to improve growth performance, feed utilization, and meat quality in pigs, chickens, and cows. In plant growth regulation, N-(2,3-dimethylphenyl)-2,4,5-trimethylfuran-3-carboxamide has been shown to increase crop yield, improve stress tolerance, and enhance nutrient uptake in various crops.